BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-Butyl-2-(1-
ethylpentyl)oxazolidine

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Oxazolidine, 3-butyl-2-(1-
Compound Name:
ethylpentyl)-

Cat. No.: B068492

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core properties of 3-butyl-2-(1-
ethylpentyl)oxazolidine, a versatile heterocyclic compound. The document details its chemical
and physical characteristics, synthesis, and primary industrial applications, with a focus on its
role as a moisture scavenger. Detailed, representative experimental protocols for its synthesis,
purification, and characterization are provided to support research and development activities.
This guide is intended for researchers, scientists, and professionals in drug development and
materials science who are interested in the fundamental properties and applications of
oxazolidine derivatives.

Introduction

3-Butyl-2-(1-ethylpentyl)oxazolidine is a substituted oxazolidine that has garnered interest
primarily for its utility in industrial applications, most notably as a moisture scavenger in
polyurethane systems.[1] Oxazolidines, as a class of compounds, are also explored as
intermediates in pharmaceutical synthesis.[2] The synthesis of this specific oxazolidine typically
involves the condensation of N-butylaminoethanol with 2-ethylhexanal.[2] This guide aims to
consolidate the available information on its basic properties and provide practical, detailed
methodologies for its synthesis and analysis.
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Chemical and Physical Properties

The fundamental properties of 3-butyl-2-(1-ethylpentyl)oxazolidine are summarized in the

tables below. These properties are crucial for its handling, application, and analysis.

Table 1: Chemical Identification

Identifier

Value

CAS Number

165101-57-5

Molecular Formula

C14H29NO[3][4]

Molecular Weight 227.39 g/mol [2][3][4]
IUPAC Name 3-Butyl-2-(1-ethylpentyl)oxazolidine
Synonyms IncoZol 2, 3-Butyl-2-heptan-3-yl-1,3-oxazolidine

Table 2: Physical Properties

Property Value

Physical State Liquid[5]

Boiling Point 180 °C (lit.)

Density 1.04 g/mL at 25 °C (lit.)
Refractive Index (n20/D) 1.449 (lit.)

Flash Point 85°C

Water Solubility

122.8 mg/L at 25 °C

Vapor Pressure

2.751 Paat25°C

pKa

7.41 £ 0.40 (Predicted)

Synthesis and Purification
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The most common method for synthesizing 3-butyl-2-(1-ethylpentyl)oxazolidine is through the
condensation reaction of an amino alcohol and an aldehyde.[2]

Synthesis Experimental Protocol

This protocol describes a representative method for the synthesis of 3-butyl-2-(1-
ethylpentyl)oxazolidine.

Materials:

e N-butylaminoethanol

o 2-ethylhexanal

e Toluene

e Anhydrous magnesium sulfate

o Dean-Stark apparatus

e Round-bottom flask

e Reflux condenser

o Heating mantle with magnetic stirrer
Procedure:

» To a round-bottom flask equipped with a Dean-Stark apparatus, reflux condenser, and
magnetic stirrer, add N-butylaminoethanol (1.0 eq) and toluene (2 mL per mmol of N-
butylaminoethanol).

e Begin stirring the solution and add 2-ethylhexanal (1.0 eq) dropwise at room temperature.

e Heat the reaction mixture to reflux and collect the water byproduct in the Dean-Stark trap.
The reaction progress can be monitored by the amount of water collected. The optimal
temperature for similar oxazolidine syntheses is typically between 80-120°C.[2]
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o After the theoretical amount of water has been collected, cool the reaction mixture to room
temperature.

e Dry the toluene solution over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

Purification Experimental Protocol

The crude 3-butyl-2-(1-ethylpentyl)oxazolidine can be purified by vacuum distillation.
Materials:

e Crude 3-butyl-2-(1-ethylpentyl)oxazolidine

e Vacuum distillation apparatus

Procedure:

e Set up the vacuum distillation apparatus.

e Place the crude product in the distillation flask.

e Gradually apply vacuum and slowly heat the flask.

o Collect the fraction that distills at the appropriate boiling point under the applied vacuum.

Analytical Characterization

The identity and purity of 3-butyl-2-(1-ethylpentyl)oxazolidine can be confirmed using various
analytical techniques.

High-Performance Liquid Chromatography (HPLC)

Areverse-phase HPLC method can be employed for the analysis of this compound.[3]

Table 3: HPLC Method Parameters
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Parameter Value
Column C18
] Acetonitrile (MeCN) and Water with Phosphoric
Mobile Phase )
Acid[3]
Detection uv
Mode Isocratic

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule. An ATR-IR
spectrum of 3-butyl-2-(1-ethylpentyl)oxazolidine is available in spectral databases.

Table 4: Predicted FTIR Spectral Data

Functional Group Predicted Absorption Range (cm~?)
C-H stretch (alkyl) 2850-2960
C-N stretch 1000-1250
C-O stretch 1000-1300
Applications

The primary application of 3-butyl-2-(1-ethylpentyl)oxazolidine is as a moisture scavenger in
polyurethane coatings and sealants.[1] It reacts with water, preventing the unwanted reaction of
iIsocyanates with moisture which can lead to the formation of carbon dioxide gas and defects in
the final product.

Visualizations
Synthesis of 3-Butyl-2-(1-ethylpentyl)oxazolidine

Caption: Condensation reaction for the synthesis of 3-butyl-2-(1-ethylpentyl)oxazolidine.

Moisture Scavenging Mechanism
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Caption: Hydrolysis of oxazolidine in the presence of water to prevent isocyanate reaction.

Experimental Workflow

Caption: A typical workflow from synthesis to application of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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